Cas no 2060020-94-0 (1-(2,4-difluorophenyl)-3-propanoylpiperidin-2-one)

• Product Name: 1-(2,4-difluorophenyl)-3-propanoylpiperidin-2-one
• CAS No: 2060020-94-0
• MF: C₁₄H₁₅F₂NO₂
• MW: 267.27121090889
• MDL: MFCD30487648
• CID: 5193093
• PubChem ID: 137702542
• Update Time: 2025-06-13

1-(2,4-difluorophenyl)-3-propanoylpiperidin-2-one Chemical and Physical Properties

Names and Identifiers

• CID 137702542
• 2-Piperidinone, 1-(2,4-difluorophenyl)-3-(1-oxopropyl)-
• 1-(2,4-difluorophenyl)-3-propanoylpiperidin-2-one

• MDL： MFCD30487648
• Inchi： 1S/C14H15F2NO2/c1-2-13(18)10-4-3-7-17(14(10)19)12-6-5-9(15)8-11(12)16/h5-6,8,10H,2-4,7H2,1H3
• InChI Key： GJVKZIGTFZUUHD-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(F)C=C2F)CCCC(C(=O)CC)C1=O

Experimental Properties

• Density: 1.246±0.06 g/cm3(Predicted)
• Boiling Point: 442.3±45.0 °C(Predicted)
• pka: 9.08±0.20(Predicted)

Additional information on 1-(2,4-difluorophenyl)-3-propanoylpiperidin-2-one

Introduction to 1-(2,4-difluorophenyl)-3-propanoylpiperidin-2-one (CAS No. 2060020-94-0)

1-(2,4-difluorophenyl)-3-propanoylpiperidin-2-one is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural framework and potential biological activities. This compound, identified by the CAS number 2060020-94-0, has garnered attention due to its role in the development of novel therapeutic agents. The molecular structure of this compound incorporates a piperidin-2-one core, which is a common motif in many bioactive molecules, alongside substituents that enhance its pharmacological profile.

The 2,4-difluorophenyl group attached to the piperidine ring introduces fluorine atoms at specific positions, which are known to modulate the electronic properties and interactions of the molecule. Fluorinated aromatic rings are widely employed in medicinal chemistry due to their ability to improve metabolic stability, binding affinity, and overall bioavailability of drug candidates. The presence of a propanoyl moiety at the 3-position further diversifies the chemical space and can influence the compound's solubility, permeability, and interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high accuracy. Studies suggest that 1-(2,4-difluorophenyl)-3-propanoylpiperidin-2-one may exhibit inhibitory activity against various enzymes and receptors involved in inflammatory pathways. The fluorine atoms at the phenyl ring are particularly critical for stabilizing the compound's conformation in the active site of target proteins, thereby enhancing its efficacy.

In vitro studies have demonstrated promising results regarding the compound's interaction with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation and pain signaling. The piperidin-2-one scaffold is known for its ability to form hydrogen bonds and hydrophobic interactions with biological targets, making it a versatile platform for drug design. Additionally, the propanoyl group contributes to the compound's lipophilicity, which is an important parameter for membrane permeability and oral bioavailability.

The synthesis of 1-(2,4-difluorophenyl)-3-propanoylpiperidin-2-one involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only enhance scalability but also allow for structural modifications to optimize pharmacological properties.

Current research in medicinal chemistry emphasizes the importance of developing molecules with enhanced selectivity and reduced side effects. The unique structural features of 1-(2,4-difluorophenyl)-3-propanoylpiperidin-2-one, such as the fluorinated phenyl ring and piperidin-2-one core, make it a valuable candidate for further investigation. Preclinical studies are underway to evaluate its potential as a lead compound for treating conditions associated with inflammation and oxidative stress.

The pharmaceutical industry has increasingly recognized the significance of fluorinated compounds in drug development due to their favorable pharmacokinetic profiles. The incorporation of fluorine atoms can lead to improved binding affinity, prolonged half-life, and resistance to metabolic degradation. As a result, 1-(2,4-difluorophenyl)-3-propanoylpiperidin-2-one represents an exciting opportunity for researchers seeking novel therapeutic solutions.

Future directions in the study of this compound may include exploring its derivatives through structure-activity relationship (SAR) studies. By modifying various functional groups within the molecule, researchers can fine-tune its biological activity and develop more effective drug candidates. Additionally, advancements in biocatalysis and green chemistry may offer sustainable alternatives for synthesizing complex molecules like 1-(2,4-difluorophenyl)-3-propanoylpiperidin-2-one, aligning with global efforts towards environmentally friendly drug production.

In conclusion,1-(2,4-difluorophenyl)-3-propanoylpiperidin-2-one (CAS No. 2060020-94-0) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to evolve，this compound will likely play a crucial role in shaping future therapeutic strategies.